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Compound of Interest

Compound Name: AT7867 dihydrochloride

Cat. No.: B10762439 Get Quote

For researchers, scientists, and drug development professionals utilizing AT7867
dihydrochloride, ensuring its proper dissolution and stability in aqueous buffers is critical for

reliable experimental outcomes. This technical support center provides comprehensive

troubleshooting guides and frequently asked questions (FAQs) to address common solubility

challenges encountered during in vitro and in vivo studies.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of AT7867
dihydrochloride?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

stock solutions of AT7867 dihydrochloride. It is a potent organic solvent that can effectively

dissolve the compound. For optimal results, use high-purity, anhydrous DMSO.

Q2: What are the known solubility limits of AT7867 dihydrochloride?

A2: The solubility of AT7867 dihydrochloride varies significantly between solvents. Below is a

summary of available solubility data:
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Solvent
Concentration
(mg/mL)

Molar Equivalent
(mM)

Notes

DMSO 100 mg/mL 243.45 mM

May require

sonication. It is crucial

to use newly opened,

hygroscopic DMSO as

water content can

significantly impact

solubility.[1]

Water 2.27 mg/mL 5.53 mM

Requires sonication

and warming to 60°C

to achieve dissolution.

[1]

Q3: How should I store the AT7867 dihydrochloride stock solution?

A3: Once prepared, stock solutions should be aliquoted into smaller volumes to avoid repeated

freeze-thaw cycles. Recommended storage conditions are as follows:

Storage Temperature Duration Notes

-80°C 6 months
Recommended for long-term

storage.[1]

-20°C 1 month
Suitable for short-term storage.

[1]

Always ensure the vials are tightly sealed to prevent moisture absorption and solvent

evaporation.

Q4: My AT7867 dihydrochloride precipitates when I dilute the DMSO stock into my aqueous

buffer (e.g., PBS, TRIS). What is happening and how can I prevent this?

A4: This is a common issue known as "crashing out," which occurs when a compound that is

highly soluble in an organic solvent like DMSO is introduced into an aqueous buffer where its
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solubility is much lower. The rapid change in solvent polarity causes the compound to

precipitate. Most small molecule kinase inhibitors are sparingly soluble in aqueous solutions.[1]

Here are several strategies to prevent precipitation:

Lower the Final Concentration: The simplest approach is to work with a lower final

concentration of the inhibitor in your assay.

Stepwise Dilution: Instead of adding the concentrated DMSO stock directly to the aqueous

buffer, perform a serial dilution of the stock solution in the buffer. This gradual change in

solvent composition can help keep the compound in solution.

Increase Final DMSO Concentration (with caution): While a higher final DMSO concentration

can improve solubility, it's important to keep it low (typically below 0.5%) to avoid off-target

effects on cells or enzymes.

Modify Buffer pH: For weakly basic compounds, lowering the pH of the aqueous buffer can

increase solubility. If your experimental system allows, you could test a range of pH values.

Use Surfactants or Co-solvents: The addition of a small amount of a biocompatible surfactant

(e.g., Tween-80, Pluronic F-68) or a co-solvent (e.g., PEG300) can significantly enhance the

solubility of hydrophobic compounds in aqueous solutions.

Troubleshooting Guides
Issue 1: Immediate Precipitation Upon Dilution in
Aqueous Buffer
Symptoms: A visible precipitate forms immediately after adding the DMSO stock solution to

your aqueous buffer (e.g., PBS, cell culture media).

Root Cause: The final concentration of AT7867 dihydrochloride exceeds its solubility limit in

the aqueous environment.

Solutions:

Optimize Dilution Technique:
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Warm the aqueous buffer to 37°C before adding the compound.

Add the DMSO stock solution dropwise while gently vortexing the buffer to ensure rapid

mixing.

Perform an intermediate dilution step in the aqueous buffer.

Formulation with Co-solvents: For in vivo studies or challenging in vitro assays, consider

using a co-solvent formulation. A commonly used formulation involves a mixture of DMSO,

PEG300, Tween-80, and saline.[1]

Protocol Example: To prepare a 1 mL working solution, add 100 µL of a 32.5 mg/mL

DMSO stock solution to 400 µL of PEG300 and mix. Then, add 50 µL of Tween-80 and

mix. Finally, add 450 µL of saline to reach the final volume. This results in a solution with a

concentration of ≥ 3.25 mg/mL.[1]

Issue 2: Delayed Precipitation in Working Solution
Symptoms: The working solution appears clear initially but becomes cloudy or shows visible

precipitate after a period of incubation or storage.

Root Cause: The compound may be in a supersaturated state and is slowly precipitating out of

solution over time. This can be influenced by temperature fluctuations or interactions with

components in the buffer or media.

Solutions:

Fresh Preparation: Prepare the working solution fresh before each experiment and use it

immediately.

Maintain Constant Temperature: Avoid temperature cycling of the working solution. Store it at

a constant temperature as required by your experimental protocol.

Solubility Enhancers: The inclusion of solubility enhancers like cyclodextrins (e.g., SBE-β-

CD) can help maintain the stability of the compound in solution for longer periods.[1]

Experimental Protocols
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Protocol for Preparing AT7867 Dihydrochloride Stock
Solution in DMSO

Weighing: Accurately weigh the desired amount of AT7867 dihydrochloride powder in a

sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired

stock concentration (e.g., 100 mg/mL).

Dissolution: Vortex the solution vigorously. If necessary, use an ultrasonic bath to aid

dissolution. Ensure that no visible particles remain.

Storage: Aliquot the stock solution into single-use volumes in tightly sealed vials and store at

-80°C for long-term storage or -20°C for short-term storage.

Visual Guides

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10762439?utm_src=pdf-body
https://www.benchchem.com/product/b10762439?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Preparing AT7867 Working Solution

Stock Solution Preparation

Working Solution Preparation
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Troubleshooting Precipitation Issues
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating AT7867 Dihydrochloride Solubility: A
Technical Support Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10762439#at7867-dihydrochloride-solubility-issues-
in-aqueous-buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/pdf/Technical_Support_Center_Navigating_Solubility_and_Stability_of_Kinase_Inhibitors.pdf
https://www.benchchem.com/product/b10762439#at7867-dihydrochloride-solubility-issues-in-aqueous-buffers
https://www.benchchem.com/product/b10762439#at7867-dihydrochloride-solubility-issues-in-aqueous-buffers
https://www.benchchem.com/product/b10762439#at7867-dihydrochloride-solubility-issues-in-aqueous-buffers
https://www.benchchem.com/product/b10762439#at7867-dihydrochloride-solubility-issues-in-aqueous-buffers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10762439?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

